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Compound of Interest

4-Bromonaphthalene-1-
Compound Name:

sulfonamide

Cat. No.: B2366713

An In-depth Technical Guide to 4-
Bromonaphthalene-1-sulfonamide

This technical guide provides comprehensive information on the chemical properties, synthesis,
and potential biological relevance of 4-Bromonaphthalene-1-sulfonamide, tailored for
researchers, scientists, and professionals in drug development.

Core Compound Data

Quantitative data for 4-Bromonaphthalene-1-sulfonamide is summarized in the table below
for easy reference.
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Property Value Citations

4-bromonaphthalene-1-

'UPAC Name sulfonamide 1]
CAS Number 90766-48-6 [11[2]
Molecular Formula C10H8BrNO2S [11[2]
Molecular Weight 286.15 g/mol [2]
Physical Form Solid

Purity Typically 295% [1]

Experimental Protocols

While specific, detailed experimental protocols for the direct synthesis of 4-
Bromonaphthalene-1-sulfonamide are not readily available in the provided search results, a
plausible synthetic route can be inferred from standard organic chemistry principles and
published methods for analogous compounds. A common approach would involve the
sulfonation of a bromonaphthalene precursor, followed by conversion to the sulfonyl chloride
and subsequent amination.

Hypothetical Synthesis Protocol:
» Sulfonation of 1-Bromonaphthalene:

o 1-Bromonaphthalene is slowly added to a stirred solution of concentrated sulfuric acid (or
fuming sulfuric acid) at a controlled temperature, typically ranging from 0°C to room
temperature.

o The reaction mixture is stirred for several hours to allow for the formation of 4-
bromonaphthalene-1-sulfonic acid. The progress of the reaction can be monitored by
techniques such as Thin Layer Chromatography (TLC).

o Upon completion, the reaction mixture is carefully poured onto crushed ice to precipitate
the sulfonic acid product.
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o The crude product is collected by vacuum filtration, washed with cold water, and dried.

o Conversion to Sulfonyl Chloride:

o The dried 4-bromonaphthalene-1-sulfonic acid is treated with a chlorinating agent, such as
thionyl chloride (SOCI2) or phosphorus pentachloride (PCls), often in an inert solvent like
dichloromethane (DCM).

o The mixture is heated under reflux until the reaction is complete, which can be monitored
by the cessation of gas evolution (HCI or SO2).

o The excess chlorinating agent and solvent are removed under reduced pressure to yield
crude 4-bromonaphthalene-1-sulfonyl chloride.[3]

e Amination to form the Sulfonamide:

o The crude 4-bromonaphthalene-1-sulfonyl chloride is dissolved in a suitable aprotic
solvent (e.g., tetrahydrofuran or dichloromethane).

o The solution is cooled in an ice bath, and an excess of concentrated agueous ammonia or
a solution of ammonia in an organic solvent is added dropwise with vigorous stirring.

o The reaction is allowed to warm to room temperature and stirred for several hours.

o The reaction mixture is then quenched with water, and the product is extracted with an
organic solvent.

o The organic layers are combined, washed with brine, dried over an anhydrous salt (e.g.,
Na=S0a4), and the solvent is evaporated to yield the crude 4-Bromonaphthalene-1-
sulfonamide.

o The final product can be purified by recrystallization or column chromatography.

Visualizations of Workflows and Pathways

Experimental Workflow for Synthesis
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The following diagram illustrates a logical workflow for the hypothetical synthesis of 4-
Bromonaphthalene-1-sulfonamide.

Step 1: Sulfonation

1-Bromonaphthalene Sulfuric Acid

Step 2: Chlorination

\ Y

4-Bromonaphthalene-1-sulfonic acid Thionyl Chloride

Step 3: Amination

\ \ 4

4-Bromonaphthalene-1-sulfonyl chloride Ammonia

\ Y

4-Bromonaphthalene-1-sulfonamide

Click to download full resolution via product page

A potential synthetic workflow for 4-Bromonaphthalene-1-sulfonamide.

Biological Context: Sulfonamides as Enzyme Inhibitors

Sulfonamide derivatives are a well-established class of compounds with a broad range of
biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.[4][5][6]
Many of these activities stem from their ability to act as inhibitors of specific enzymes. For
instance, naphthalene-1-sulfonamide derivatives have been identified as potent inhibitors of
Fatty Acid Binding Protein 4 (FABP4), a therapeutic target for metabolic diseases.[4] The
diagram below illustrates this general inhibitory mechanism.
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Normal Enzymatic Pathway Inhibition Pathway

Substrate (e.g., Fatty Acid) 4-Bromonaphthalene-1-sulfonamide Enzyme (e.g., FABP4)

Binds to
active site
Enzyme (e.g., FABP4) Inhibited Enzyme Complex
l }Iocks Substrate Binding

Biological Effect / Product No Biological Effect
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General mechanism of enzyme inhibition by sulfonamide derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of 4-Bromonaphthalene-
1-sulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2366713#molecular-weight-and-formula-of-4-
bromonaphthalene-1-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b2366713#molecular-weight-and-formula-of-4-bromonaphthalene-1-sulfonamide
https://www.benchchem.com/product/b2366713#molecular-weight-and-formula-of-4-bromonaphthalene-1-sulfonamide
https://www.benchchem.com/product/b2366713#molecular-weight-and-formula-of-4-bromonaphthalene-1-sulfonamide
https://www.benchchem.com/product/b2366713#molecular-weight-and-formula-of-4-bromonaphthalene-1-sulfonamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2366713?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2366713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

